![molecular formula C12H19NO3 B8735205 [4-{[2-(Dimethylamino)ethyl]oxy}-3-(methyloxy)phenyl]methanol](/img/structure/B8735205.png)
[4-{[2-(Dimethylamino)ethyl]oxy}-3-(methyloxy)phenyl]methanol
Cat. No. B8735205
M. Wt: 225.28 g/mol
InChI Key: SLIRBSGVBISCJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[CH3:1][N:2]([CH2:3][CH2:4][O:5][c:6]1[c:7]([O:14][CH3:15])[cH:8][c:9]([CH:10]=[O:11])[cH:12][cH:13]1)[CH3:16]>>[CH3:1][N:2]([CH2:3][CH2:4][O:5][c:6]1[c:7]([O:14][CH3:15])[cH:8][c:9]([CH2:10][OH:11])[cH:12][cH:13]1)[CH3:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(C=O)ccc1OCCN(C)C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc(CO)ccc1OCCN(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
